Cas no 33493-31-1 (Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester)

• Product Name: Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester
• CAS No: 33493-31-1
• MF: C₉H₁₀BrO₄P
• MW: 293.051063060761
• MDL: MFCD00800264
• CID: 294267
• PubChem ID: 2773763
• Update Time: 2025-04-19

Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester
• (4-bromophenyl)-dimethoxyphosphorylmethanone
• DiMethyl(4-broMophenyloxoMethyl)phosphonate
• dimethyl 4-bromobenzoylphosphonate
• Dimethyl p-bromobenzoylphosphonate
• p-Brombenzoyl-dimethyl-phosphonat
• dimethyl (4-bromobenzoyl)phosphonate
• 33493-31-1
• (4-bromophenyl)-dimethoxyphosphoryl-methanone
• MFCD00800264
• DTXSID40378694
• AKOS017343618
• AC1MCNF8

• MDL： MFCD00800264
• Inchi： 1S/C9H10BrO4P/c1-13-15(12,14-2)9(11)7-3-5-8(10)6-4-7/h3-6H,1-2H3
• InChI Key： QSFIDWDIXNEVSR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(=O)P(=O)(OC)OC

Computed Properties

• Exact Mass: 291.95000
• Monoisotopic Mass: 291.95001g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 62.41000
• LogP: 3.07520